(E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide
Description
(E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide is a useful research compound. Its molecular formula is C17H18FN3O3S2 and its molecular weight is 395.47. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis
(E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide: serves as an essential raw material and intermediate in organic synthesis. Researchers utilize it to construct more complex molecules, such as pharmaceuticals, agrochemicals, and dyestuffs. Its versatile reactivity allows for the creation of diverse chemical structures, making it valuable in drug discovery and materials science .
Medicinal Chemistry
Anticancer Agents: The compound’s unique structure and functional groups make it a potential candidate for developing novel anticancer agents. Researchers investigate its cytotoxicity, selectivity, and mechanism of action against cancer cells. By modifying specific regions of the molecule, they aim to enhance its efficacy while minimizing side effects.
Anti-inflammatory Compounds: Given its thiazolidine scaffold, this compound may exhibit anti-inflammatory properties. Scientists explore its interactions with inflammatory pathways, aiming to design potent anti-inflammatory drugs for various conditions.
Fluorinated Indoles: Recent research highlights the synthesis of fluorinated 2-benzylated indoles using Rhodium (III)-catalyzed C–H/C–F activation. These compounds find applications in materials science, including organic electronics, sensors, and optoelectronic devices .
Biocompatible Coatings: Fluoropolymers, known for their hydrophobicity, chemical stability, and bio-inertness, are used to prepare biocompatible coatings for medical devices. The compound’s fluorine-containing moiety could contribute to such coatings, enhancing their durability and minimizing tissue interactions .
Mechanistic Studies
Researchers investigate the compound’s reactivity, stability, and interactions with other molecules. Mechanistic studies provide insights into its behavior under various conditions, guiding further applications and modifications.
properties
IUPAC Name |
3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-morpholin-4-ylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O3S2/c18-13-4-2-1-3-12(13)11-14-16(23)21(17(25)26-14)6-5-15(22)19-20-7-9-24-10-8-20/h1-4,11H,5-10H2,(H,19,22)/b14-11+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGKOXHLAZPRIX-SDNWHVSQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3F)SC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1NC(=O)CCN2C(=O)/C(=C\C3=CC=CC=C3F)/SC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-morpholinopropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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